Cas no 1261457-38-8 (2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride)

• Product Name: 2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride
• CAS No: 1261457-38-8
• MF: C₈H₆ClF₃O₄S
• MW: 290.644051074982
• CID: 4583600
• Update Time: 2025-11-06

2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride

• Inchi： 1S/C8H6ClF3O4S/c1-15-5-3-2-4-6(16-8(10,11)12)7(5)17(9,13)14/h2-4H,1H3
• InChI Key： MTMHWORXTHEGDB-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(OC(F)(F)F)C=CC=C1OC

Additional information on 2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride

Recent Advances in the Application of 2-Methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride (CAS: 1261457-38-8) in Chemical Biology and Pharmaceutical Research

The compound 2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride (CAS: 1261457-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting sulfonamide-based therapeutics. Recent studies have explored its utility in the design of enzyme inhibitors, protein modification, and as a building block for novel drug candidates.

One of the most notable applications of 2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride is its role in the synthesis of sulfonamide-based inhibitors for carbonic anhydrases (CAs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in generating high-affinity inhibitors for CA isoforms, which are implicated in conditions such as glaucoma, epilepsy, and cancer. The trifluoromethoxy group in the compound enhances the lipophilicity and metabolic stability of the resulting inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its use in inhibitor design, this compound has been employed in protein labeling and bioconjugation strategies. A recent publication in Bioconjugate Chemistry highlighted its reactivity with nucleophilic amino acids, such as lysine and cysteine, enabling site-specific modifications of proteins. This property is particularly valuable in the development of antibody-drug conjugates (ADCs) and other targeted therapies, where precise control over protein modification is crucial for maintaining therapeutic efficacy and minimizing off-target effects.

The synthetic utility of 2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride has also been explored in the context of combinatorial chemistry and high-throughput screening. Researchers have utilized this compound to generate diverse libraries of sulfonamide derivatives, which were subsequently screened for activity against various biological targets. A 2022 study in ACS Combinatorial Science reported the identification of several lead compounds with potent activity against bacterial pathogens, underscoring the potential of this building block in antibiotic discovery.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride due to its sensitivity to moisture and tendency to undergo hydrolysis. Recent advancements in synthetic methodologies, including the use of flow chemistry and protective group strategies, have addressed some of these limitations, as detailed in a 2023 Organic Process Research & Development article. These improvements have facilitated broader adoption of this reagent in industrial and academic settings.

Looking ahead, the unique properties of 2-methoxy-6-(trifluoromethoxy)benzene-1-sulfonyl chloride position it as a valuable tool in the continued exploration of sulfonamide-based therapeutics and chemical biology probes. Ongoing research is expected to further elucidate its potential in targeting emerging therapeutic areas, such as neurodegenerative diseases and immune modulation. As synthetic and analytical techniques continue to evolve, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.